N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide

• Molecular Formula: C16H16BrN3O2S
• Molecular Weight: 394.3 g/mol
• IUPAC Name: N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H16BrN3O2S/c17-10-4-3-5-11(8-10)18-14(21)9-23-16-19-13-7-2-1-6-12(13)15(22)20-16/h3-5,8H,1-2,6-7,9H2,(H,18,21)(H,19,20,22)
• InChI Key: JEEXXHWRSMAAPR-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC2=C(C1)C(=O)N=C(N2)SCC(=O)NC3=CC(=CC=C3)Br

Description

N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the quinazoline family and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects
N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and to reduce the production of reactive oxygen species in the brain. Additionally, it has been shown to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide in laboratory experiments include its potential therapeutic applications, its ability to induce apoptosis and inhibit cell proliferation, and its neuroprotective effects. However, its limitations include its unknown mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide. One direction is to further investigate its mechanism of action and potential targets for therapeutic applications. Another direction is to explore its potential use in combination with other drugs for cancer treatment. Additionally, research could focus on its potential use in treating other neurodegenerative disorders beyond Alzheimer's disease.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide involves the reaction of 3-bromoaniline with 2-mercaptoacetic acid and 2-amino-4-oxo-5,6,7,8-tetrahydroquinazoline in the presence of a catalyst. The resulting compound is then purified through a series of recrystallization steps to obtain the final product.

Scientific Research Applications

N-(3-bromophenyl)-2-[(4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-2-yl)sulfanyl]acetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines. Additionally, it has been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.